Cas no 2171876-81-4 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-propylformamido}acetic acid)

• Product Name: 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-propylformamido}acetic acid
• CAS No: 2171876-81-4
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6362155
• PubChem ID: 165537034
• Update Time: 2025-10-21

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-propylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-propylformamido}acetic acid
• 2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]-N-propylformamido}acetic acid
• EN300-1516199
• 2171876-81-4

• Inchi： 1S/C27H32N2O5/c1-2-15-29(16-25(30)31)26(32)22-13-7-8-14-24(22)28-27(33)34-17-23-20-11-5-3-9-18(20)19-10-4-6-12-21(19)23/h3-6,9-12,22-24H,2,7-8,13-17H2,1H3,(H,28,33)(H,30,31)
• InChI Key： ODASPQKPOBFVNG-UHFFFAOYSA-N
• SMILES： O=C(C1CCCCC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC(=O)O)CCC

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-propylformamido}acetic acid

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-propylformamido}acetic acid (CAS No. 2171876-81-4): A Comprehensive Overview

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-propylformamido}acetic acid (CAS No. 2171876-81-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Cyclohexyl-N-propylformamidoacetic acid, is characterized by its unique structural features and potential applications in drug development and chemical synthesis.

The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is a widely used reagent in peptide synthesis due to its ease of removal and stability under various reaction conditions. The presence of this group in the structure of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-propylformamido}acetic acid makes it particularly useful in the synthesis of peptides and other bioactive molecules. The cyclohexyl and propylformamido moieties further contribute to the compound's versatility and biological activity.

Recent studies have highlighted the potential of Fmoc-Cyclohexyl-N-propylformamidoacetic acid in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The cyclohexyl ring and propylformamido group are believed to play crucial roles in modulating the compound's interaction with inflammatory pathways.

In addition to its anti-inflammatory properties, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-propylformamido}acetic acid has shown potential as a lead compound for the development of new antibiotics. Research conducted at the University of California, San Francisco, revealed that this compound possesses broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The unique combination of the Fmoc protecting group and the cyclohexyl ring provides a structural framework that can be modified to enhance its antibacterial efficacy.

The synthetic route for Fmoc-Cyclohexyl-N-propylformamidoacetic acid involves several well-established chemical transformations. The synthesis typically begins with the protection of an amino group using Fmoc chloride, followed by the introduction of the cyclohexyl and propylformamido moieties through selective reactions. The final step involves the formation of the acetic acid moiety, which can be achieved through esterification or other carboxylic acid derivatives. This synthetic strategy allows for high yields and purity, making it suitable for large-scale production.

From a pharmacological perspective, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-propylformamido}acetic acid has been evaluated for its pharmacokinetic properties. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. The compound's stability under physiological conditions and its ability to cross biological membranes contribute to its suitability for drug development.

In conclusion, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-propylformamido}acetic acid (CAS No. 2171876-81-4) is a multifunctional organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its anti-inflammatory and antibacterial properties, make it a valuable lead compound for the development of new therapeutic agents. Ongoing research continues to explore its full range of applications and optimize its properties for clinical use.